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Compound of Interest

Compound Name: p-Hydroxyphenethyl anisate

Cat. No.: B162124 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of p-Hydroxyphenethyl
Anisate

Introduction
p-Hydroxyphenethyl anisate, also known by its chemical name 2-(4-hydroxyphenyl)ethyl 4-

methoxybenzoate, is a naturally occurring phenolic compound.[1][2] It has been identified as a

significant bioactive constituent in several medicinal plants, including Rhodiola sachalinensis,

Euphorbia micractina, and notably as a main active ingredient in Notopterygium Radix (the

roots of Notopterygium incisum and N. forbesii).[1][3][4] This compound has garnered interest

in the scientific community for its diverse biological activities, which include anti-inflammatory,

antioxidant, anti-diabetic, and potent anti-melanogenesis properties.[3][5] This technical guide

provides a comprehensive overview of its physicochemical properties, experimental protocols

for its isolation and analysis, and its known biological signaling pathways, tailored for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental physicochemical characteristics of p-Hydroxyphenethyl anisate are

summarized below. These properties are crucial for its handling, formulation, and application in

research and development.
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Property Value Reference

CAS Number 87932-34-1 [1]

Molecular Formula C₁₆H₁₆O₄ [1][6]

Molecular Weight 272.296 g/mol [6]

Exact Mass 272.104 Da [1]

Appearance
Typically exists as a solid at

room temperature.
[1]

Density 1.199 ± 0.06 g/cm³ (Predicted) [1][6]

Boiling Point
446.5 ± 30.0 °C at 760 mmHg

(Predicted)
[1][2]

Flash Point 165.4 ± 18.1 °C [1]

Vapor Pressure 0.0 ± 1.1 mmHg at 25°C [1]

LogP (Octanol-Water Partition

Coefficient)
3.56 [1]

Refractive Index 1.582 [1]

pKa 9.90 ± 0.15 (Predicted) [2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 6 [1]

Solubility

Soluble in DMSO. May also be

formulated in PEG400,

Carboxymethyl cellulose, and

Tween 80 for in vivo studies.

[1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[1]
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Chemical Identifiers:

SMILES: O=C(C1C=CC(OC)=CC=1)OCCC1C=CC(O)=CC=1[1]

InChI Key: DSMAYKYXHOGICG-UHFFFAOYSA-N[1]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and quantification of p-
Hydroxyphenethyl anisate are outlined below.

Synthesis
A documented method for the synthesis of p-Hydroxyphenethyl anisate involves using 4-

hydroxy benzoic acid and methyl 4-hydroxyphenylacetate as starting materials.[7] The

molecular structure of the resulting compound is typically verified through elemental analysis

and spectroscopic methods such as Infrared (IR) Spectroscopy, Proton Nuclear Magnetic

Resonance (¹H NMR), and Mass Spectrometry (MS).[7]

Purification from Natural Sources
A chromatography-guided approach has been successfully employed to isolate p-
Hydroxyphenethyl anisate from the concentrated Chinese medicine Qiang Huo.[3][8]

Extraction: The process begins with the extraction of the powdered herbal material using

methanol.

Fractionation: The resulting methanol extract is then fractionated using LH-20 column

chromatography.

Purification: The target compound is purified from the relevant fractions using preparative

C18 High-Performance Liquid Chromatography (HPLC).[3][5][8]
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Purification workflow for p-Hydroxyphenethyl anisate.

Quantification in Biological Samples
A rapid and sensitive reversed-phase liquid chromatography (RP-LC) method has been

developed for the quantification of p-Hydroxyphenethyl anisate in rat plasma.[1]

Sample Preparation: A liquid-liquid extraction of the plasma sample is performed using ethyl

acetate.

Chromatographic Separation: The extract is then subjected to RP-LC for separation.

Detection: The concentration of the compound is determined using a suitable detector.

This method is crucial for pharmacokinetic studies, as demonstrated in rats following

intravenous administration.[7]
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Biological Activity and Signaling Pathways
p-Hydroxyphenethyl anisate exhibits several significant biological activities, with its role as a

melanogenesis inhibitor being particularly well-characterized.

Anti-Melanogenesis Activity
The compound has been identified as a potent inhibitor of melanogenesis in both zebrafish

embryos and B16-F1 murine melanoma cells, without showing cytotoxicity at effective

concentrations.[3][5][8]

The mechanism of action involves the transcriptional downregulation of key factors in the

melanin synthesis pathway:

Inhibition of Mitf: p-Hydroxyphenethyl anisate suppresses the expression of the

Microphthalmia-associated transcription factor (Mitf), which is a master regulator of

melanogenesis.[3][8]

Downregulation of Tyrosinase: The reduction in Mitf leads to a subsequent decrease in the

mRNA and protein levels of tyrosinase, the rate-limiting enzyme in melanin production.[3][8]

Reduced Melanin Synthesis: The diminished tyrosinase protein levels and enzymatic activity

result in the significant suppression of melanin synthesis.[3][5]
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Anti-melanogenesis signaling pathway of p-Hydroxyphenethyl anisate.

Other Bioactivities
In addition to its anti-melanogenic effects, p-Hydroxyphenethyl anisate has been reported to

possess:
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Anti-inflammatory and Antioxidant Properties: It has been shown to reduce levels of

inflammatory factors like IL-6 and increase the activity of antioxidant enzymes such as

superoxide dismutase and glutathione peroxidase in diabetic nephropathy models.[3][5]

Anti-diabetic Effects: Studies indicate it can improve blood glucose levels and kidney function

in models of diabetic nephropathy.[3]

These properties suggest that p-Hydroxyphenethyl anisate is a promising candidate for

further investigation in the development of therapeutic agents for skin depigmentation,

inflammatory conditions, and metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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